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Compound of Interest

Compound Name:
6-Chloro-5-hydroxypyridine-2-

carbaldehyde

CAS No.: 1211538-40-7

Cat. No.: B1428418

Get Quote

An In-depth Technical Guide to 6-Chloro-5-hydroxypyridine-2-carbaldehyde: Synthesis,

Properties, and Applications

This technical guide provides a comprehensive overview of 6-chloro-5-hydroxypyridine-2-
carbaldehyde, a substituted pyridine derivative of significant interest to researchers and

professionals in drug discovery and development. While a dedicated CAS number and

extensive literature for this specific compound are not readily available in public databases, this

guide outlines a scientifically robust, proposed synthetic pathway and discusses its expected

chemical properties and potential applications based on well-established principles and data

from structurally analogous compounds.[1]

Introduction and Strategic Importance
Substituted pyridines are a cornerstone of medicinal chemistry, forming the core scaffold of

numerous pharmaceuticals. The unique combination of a chloro group, a hydroxyl group, and a

reactive carbaldehyde function on a pyridine ring makes 6-chloro-5-hydroxypyridine-2-
carbaldehyde a highly versatile building block. The aldehyde group serves as a synthetic
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handle for a multitude of chemical transformations, including the formation of Schiff bases,

reductive amination, and Wittig reactions, enabling the construction of complex molecular

architectures.[2] The chloro and hydroxyl substituents modulate the electronic properties and

potential hydrogen bonding interactions of the molecule, which are critical for tuning biological

activity and pharmacokinetic properties.

The analogous 5-hydroxypyridine-2-carboxaldehyde has been recognized for its role in the

synthesis of thiosemicarbazones, a class of compounds investigated for their potent biological

activities, including as inhibitors of ribonucleoside diphosphate reductase, a key target in

cancer therapy.[3] This highlights the potential of the title compound as a precursor to novel

therapeutic agents.

Physicochemical and Spectroscopic Data
(Predicted)
While experimental data for 6-chloro-5-hydroxypyridine-2-carbaldehyde is scarce, its key

physicochemical properties can be predicted based on its structure.
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Property
Predicted
Value/Information

Source

Molecular Formula C₆H₄ClNO₂ [1]

Molecular Weight 157.55 g/mol Calculated

Monoisotopic Mass 156.99306 Da [1]

XlogP (predicted) 1.3 [1]

Appearance
Expected to be a solid at room

temperature

Solubility

Likely soluble in organic

solvents like dichloromethane,

and potentially water-soluble.

[4]

-

Storage

Recommended to be stored

under an inert atmosphere at

refrigerated temperatures (2-

8°C) to prevent degradation.[5]

-

Proposed Synthetic Pathway
A logical and efficient synthetic route to 6-chloro-5-hydroxypyridine-2-carbaldehyde can be

devised from commercially available precursors, leveraging well-established organic reactions.

The proposed multi-step synthesis is outlined below.

2,6-Dichloropyridine 6-Chloro-2-hydroxypyridine

Hydrolysis
(e.g., KOH) 6-Chloro-5-nitro-2-hydroxypyridine

Nitration
(HNO3, H2SO4) 5-Amino-6-chloro-2-hydroxypyridine

Reduction
(e.g., SnCl2, HCl) 6-Chloro-5-hydroxypyridine-2-carbaldehyde

Diazotization followed by
Sandmeyer-type reaction

(NaNO2, H2SO4, then H2O, heat)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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